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Compound of Interest

Compound Name: U-46619

Cat. No.: B1207050

Technical Support Center: U-46619

This technical support center provides best practices for the handling and dissolution of U-
46619 powder for research applications. It is intended for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQSs)

Q1: What is U-46619 and what are its primary characteristics?

Al: U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH2.[1][2] It
functions as a potent thromboxane A2 (TP) receptor agonist, mimicking the biological activity of
thromboxane A2 (TXA2) which includes inducing platelet aggregation and vasoconstriction.[1]
[2][3] Due to its stability compared to the very short half-life of TXA2, U-46619 is a widely used
tool in biomedical research.[1]

Q2: How should | store U-46619 powder and its solutions?

A2: U-46619 powder should be stored at -20°C for long-term stability (up to 3 years).[4] Stock
solutions in organic solvents like DMSO or ethanol should be aliquoted to avoid repeated
freeze-thaw cycles and stored at -20°C for up to one month or -80°C for up to six months.[5]
Aqueous solutions of U-46619 are not stable and it is highly recommended to prepare them
fresh for each experiment and not store them for more than one day.[1][6][7]
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Q3: In which solvents can | dissolve U-466197?

A3: U-46619 is highly soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol,
and dimethylformamide (DMF), with a solubility of approximately 100 mg/mL.[1][7] Itis
sparingly soluble in agueous buffers. For instance, its solubility in PBS (pH 7.2) is
approximately 1-2 mg/mL.[7][8]

Q4: My U-46619 is supplied as a solution in methyl acetate. How do | prepare it for my
experiment in a different solvent?

A4: To change the solvent from methyl acetate, the original solvent should be evaporated under
a gentle stream of inert gas like nitrogen.[1][6] Immediately after, the desired solvent (e.g.,
DMSO, ethanol) that has been purged with an inert gas should be added to the residue.[1][6]
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Issue

Potential Cause

Recommended Solution

Precipitation in aqueous buffer

U-46619 has low solubility in
agueous solutions. The
concentration might be too
high.

Ensure the final concentration
in your aqueous experimental
buffer does not exceed its
solubility limit (approx. 1-2
mg/mL in PBS, pH 7.2).
Prepare the final dilution just
before use.[7][8]

Inconsistent experimental

results

Degradation of U-46619 in
agueous solution. Repeated
freeze-thaw cycles of stock

solutions.

Prepare fresh aqueous
solutions for each experiment.
[1][6][7] When using stock
solutions, ensure they are
properly aliquoted and stored
to avoid degradation from

multiple freeze-thaw cycles.[5]

Lower than expected activity

Improper storage of the
compound or solutions. The
presence of the less active 5-

trans isomer.

Always store the compound
and its solutions at the
recommended temperatures
(-20°C or -80°C).[4][5] Check
the certificate of analysis for

the purity of your batch.

Difficulty dissolving the

compound

The compound may require
slight warming to dissolve fully

in some solvents.

You can warm the tube at 37°C
for 10 minutes or use an
ultrasonic bath for a short
period to aid dissolution in

organic solvents.[8]

Quantitative Data Summary

The following table summarizes the key quantitative information for U-46619.
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Property Value Source
Molecular Weight 350.49 g/mol [2]
Molecular Formula C21H3404 [2]
CAS Number 56985-40-1 [1]

ECso for Platelet Aggregation

82 nM (human), 145 nM (rat),

65 nM (rabbit)

ECso for Platelet Shape

4.8 nM (human), 6.0 nM (rat),

Change 7.3 nM (rabbit)
Solubility in

~100 mg/mL [11[7]
DMSO/Ethanol/DMF
Solubility in PBS (pH 7.2) ~1-2 mg/mL [71[8]
Long-term Storage (Powder) -20°C [4]

Stock Solution Storage
(Organic)

-20°C (1 month) or -80°C (6

months)

[5]

Aqueous Solution Stability

< 1day

[1161[7]

Experimental Protocols
Protocol 1: Preparation of a U-46619 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of U-46619 in DMSO.

Materials:

U-46619 powder

Microcentrifuge tubes

Pipettes and sterile tips

Dimethyl Sulfoxide (DMSO), anhydrous
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Procedure:

o Allow the U-46619 powder vial to equilibrate to room temperature before opening to prevent
condensation.

e Weigh out the desired amount of U-46619 powder in a sterile microcentrifuge tube. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.505 mg of U-46619
(Molecular Weight: 350.49 g/mol ).

e Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution with
3.505 mg of U-46619, add 1 mL of DMSO.

» Vortex the solution until the powder is completely dissolved. Gentle warming to 37°C can aid
dissolution.[8]

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[5]

Protocol 2: Preparation of Working Solutions in
Aqueous Buffer

This protocol outlines the preparation of a working solution of U-46619 in an aqueous buffer
from a 10 mM DMSO stock solution.

Materials:

e 10 mM U-46619 stock solution in DMSO

o Desired aqueous buffer (e.g., PBS, pH 7.2), pre-warmed to the experimental temperature
o Sterile tubes and pipette tips

Procedure:

e Thaw an aliquot of the 10 mM U-46619 stock solution at room temperature.
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o Perform serial dilutions of the stock solution in the aqueous buffer to achieve the desired final
concentration.

e Itis crucial to add the stock solution to the buffer and mix immediately to prevent
precipitation.

e Prepare the working solutions fresh on the day of the experiment and do not store them.[1]

[6][7]

Visualizations
U-46619 Signaling Pathway
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U-46619 Signaling Pathway
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Experimental Workflow for U-46619 Solution Preparation

Stock Solution Preparation

Start:
U-46619 Powder

Weigh Powder

'

Dissolve in Organic Solvent
(e.g., DMSO, Ethanol)

i

Aliquot Stock Solution

Store at -20°C or -80°C

I
I
:Retrieve for experiment

|
Working Solution Prepar%tion (Day of Experiment)

Thaw Stock Aliquot

i

Serially Dilute in
Aqueous Buffer

Use Immediately in Experiment

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1207050?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Best practices for handling and dissolving U-46619
powder]. BenchChem, [2025]. [Online PDF]. Available at:
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u-46619-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1207050?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/in_vitro_stability_of_5_trans_U_46619_solutions.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_U_46619_in_Smooth_Muscle_Contraction_Assays.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_5_trans_U_46619_in_In_Vitro_Studies.pdf
https://www.selleckchem.com/products/u-46619.html
https://www.medchemexpress.com/u-46619.html
https://cdn.caymanchem.com/cdn/insert/16450.pdf
https://www.fishersci.com/shop/products/u46619-1mg/NC9787129
https://www.fishersci.com/shop/products/u46619-1mg/NC9787129
https://www.apexbt.com/u-46619.html
https://www.benchchem.com/product/b1207050#best-practices-for-handling-and-dissolving-u-46619-powder
https://www.benchchem.com/product/b1207050#best-practices-for-handling-and-dissolving-u-46619-powder
https://www.benchchem.com/product/b1207050#best-practices-for-handling-and-dissolving-u-46619-powder
https://www.benchchem.com/product/b1207050#best-practices-for-handling-and-dissolving-u-46619-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1207050?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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